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Compound of Interest

Tenofovir diphosphate (sodium
Compound Name:
salt)

Cat. No.: B10860619

Get Quote

Executive Summary & Core Directive

Tenofovir diphosphate (TFV-DP), the biologically active metabolite of the antiretroviral prodrugs

Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), acts as a potent
nucleotide analog reverse transcriptase inhibitor (NRTI).[1] Due to its high biological potency
and stability in agueous environments, disposal must prioritize total thermal destruction
(incineration) to prevent environmental persistence and bio-accumulation.

Operational Mandate: Treat all Tenofovir diphosphate waste as Hazardous Chemical Waste.
Do not dispose of down the drain or in municipal trash.[2]

Hazard Identification & Safety Profile

Before initiating disposal, operators must understand the specific hazards associated with the
compound to select appropriate Personal Protective Equipment (PPE).

Table 1: GHS Hazard Classification & Physical
Properties
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Parameter

Specification

Operational Implication

CAS Number

147127-20-6 (Parent)

Reference for SDS lookup.

Physical State

Solid (White to off-white

powder)

High risk of aerosolization

during weighing/transfer.[2]

Spills will spread rapidly on wet

Solubility Water Soluble surfaces; requires absorbent
dams.[2]
GHS Signal DANGER High alert required.[2]

Hazard Statements

H318: Causes serious eye
damage.H315: Causes skin
irritation.H335: May cause

respiratory irritation.[2]

Mandatory PPE: Safety
goggles (not just glasses),
Nitrile gloves (double-gloving
recommended), Lab coat, N95
respirator (if handling open
powder outside a fume hood).

[1]

Environmental

Aquatic Toxicity (Chronic)

Zero-discharge policy: No sink

disposal.[2]

Waste Segregation & Disposal Protocols

Effective disposal begins at the bench.[2] Segregate waste streams immediately upon

generation to prevent cross-contamination and ensure regulatory compliance.[2]

Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)

Applicability: Expired API, weighing boats, contaminated gloves, paper towels, and bench

liners.[1]

» Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) jar

labeled "Hazardous Waste - Solid."

e Labeling: The label must explicitly state:
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o Chemical Name: Tenofovir Diphosphate Sodium Salt.[2][3]

o Hazard Class: Irritant / Toxic.[2][4][5]

» Sealing: Ensure the lid is screwed on tightly when not actively adding waste.[2]

o Disposal Path: Transfer to the facility's Satellite Accumulation Area (SAA) for pickup by a
licensed hazardous waste contractor.[2]

o Destruction Method:High-Temperature Incineration (typically >1000°C) is required to break
the phosphonate bonds.

Protocol B: Liquid Waste (Aqueous & Solvent)

Applicability: Stock solutions, HPLC effluents, cell culture media containing TFV-DP.[1]

Segregation:
o Agueous Mixtures: Collect in a carboy labeled "Aqueous Hazardous Waste."[2]

o Organic Solvent Mixtures (e.g., Methanol/Acetonitrile): Collect in a carboy labeled
"Organic Hazardous Waste."[2]

o Compatibility Check: Ensure the carboy material (HDPE or Glass) is compatible with the
solvent carrier.[2]

o pH Neutralization (Optional but Recommended): If the solution is highly acidic or basic due
to HPLC modifiers, neutralize to pH 5-9 before long-term storage to prevent container
degradation, unless specific facility rules prohibit bench-top treatment.[1]

o Secondary Containment: Store carboys in a secondary tray capable of holding 110% of the
container's volume.

Protocol C: Contaminated Sharps & Glassware

Applicability: Syringes, needles, broken vials, Pasteur pipettes.[1]

o Sharps: Discard needles/syringes immediately into a red biohazard/sharps container labeled
"Chemically Contaminated Sharps."[2]
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e Glassware:

o Rinsing: Triple-rinse empty vials with water or solvent.[2] Collect the rinsate as Liquid
Hazardous Waste (Protocol B).[2]

o Disposal: Defaced, triple-rinsed vials can often be disposed of as glass waste (check local
EHS rules).[1] If rinsing is not feasible, dispose of the entire vial in the solid hazardous
waste stream.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the decision logic for segregating Tenofovir diphosphate waste
streams to ensure RCRA compliance.
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Figure 1: Decision tree for segregating Tenofovir diphosphate waste streams in a research
laboratory setting.

Emergency Procedures: Spill Management

In the event of a spill, rapid containment prevents exposure and facility contamination.

Spill Response Algorithm

o Alert & Isolate: Notify nearby personnel. Mark the area.

o PPE Up: Don nitrile gloves, safety goggles, and lab coat.[1][2] Use a respirator for powder
spills.[2]

e Containment:

o Powder: Cover with a damp paper towel (water or dilute detergent) to prevent dust cloud
formation.[2]

o Liquid: Surround with absorbent socks or vermiculite dams.[2]
e Cleanup:
o Scoop material into a waste bag.[2]

o Clean surface with 10% bleach solution (to degrade biological residues) followed by water.

[2]

o Note: While bleach deactivates biological agents, it does not fully mineralize the chemical.
[1] All cleanup materials must still be incinerated.[2]

. 1. Cover with damp towel
Solid 2. Do NOT sweep dry
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Figure 2: Step-by-step spill response workflow for Tenofovir diphosphate.

Regulatory Compliance & Documentation

Although Tenofovir is not explicitly listed on the EPA P-list or U-list (40 CFR 261.33), it is
regulated under the Resource Conservation and Recovery Act (RCRA) based on generator
knowledge of its toxicity and medicinal properties.

o Waste Code: Generally classified as non-specific hazardous waste.[2] Facilities often assign
internal codes (e.g., "Non-Regulated Chemical Waste" requiring incineration) or use
D001/D002 if mixed with ignitable/corrosive solvents.[1]

» Documentation: Maintain a "Chain of Custody" form for all waste transfers.[2]

o Satellite Accumulation: Waste must be stored at or near the point of generation and under
the control of the operator. Containers must remain closed except when adding waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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